Cas no 114980-30-2 (1-Nitro-3-(2,2,2-trifluoroethyl)benzene)

• Product Name: 1-Nitro-3-(2,2,2-trifluoroethyl)benzene
• CAS No: 114980-30-2
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 2877066
• PubChem ID: 10536217
• Update Time: 2025-04-21

1-Nitro-3-(2,2,2-trifluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• HS-6382
• SHJFJTDWIOLJGC-UHFFFAOYSA-N
• 1-nitro-3-(2,2,2-trifluoroethyl)benzene
• MFCD19442244
• 114980-30-2
• AKOS005259558
• 1-Nitro-3-(2,2,2-trifluoro-ethyl)-benzene
• 1-Nitro-3-(2,2,2-trifluoroethyl)benzene

• MDL： MFCD19442244
• Inchi： 1S/C8H6F3NO2/c9-8(10,11)5-6-2-1-3-7(4-6)12(13)14/h1-4H,5H2
• InChI Key： SHJFJTDWIOLJGC-UHFFFAOYSA-N
• SMILES： FC(CC1C=CC=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 205.03506292Da
• Monoisotopic Mass: 205.03506292Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų